Cas no 1805710-59-1 (Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate
• CAS No: 1805710-59-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 4794686
• Update Time: 2023-08-17

Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-cyanoethyl)-4-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15NO3/c1-2-17-13(16)12-6-5-10(9-15)8-11(12)4-3-7-14/h5-6,8,15H,2-4,9H2,1H3
• InChI Key： QWXIBQFKEIQVMR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CO)=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3